Cas no 2138248-47-0 (2,2-Difluoro-3-(2-methoxy-3-methylbutoxy)propan-1-amine)

• Product Name: 2,2-Difluoro-3-(2-methoxy-3-methylbutoxy)propan-1-amine
• CAS No: 2138248-47-0
• MF: C₉H₁₉F₂NO₂
• MW: 211.249469995499
• CID: 5301105
• Update Time: 2025-06-11

2,2-Difluoro-3-(2-methoxy-3-methylbutoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-2,2-difluoropropoxy)-2-methoxy-3-methylbutane
• 2,2-Difluoro-3-(2-methoxy-3-methylbutoxy)propan-1-amine
• 1-Propanamine, 2,2-difluoro-3-(2-methoxy-3-methylbutoxy)-

• Inchi： 1S/C9H19F2NO2/c1-7(2)8(13-3)4-14-6-9(10,11)5-12/h7-8H,4-6,12H2,1-3H3
• InChI Key： IYVXACATANTXAM-UHFFFAOYSA-N
• SMILES： FC(CN)(COCC(C(C)C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 154
• XLogP3: 1.1
• Topological Polar Surface Area: 44.5

Additional information on 2,2-Difluoro-3-(2-methoxy-3-methylbutoxy)propan-1-amine

Introduction to 2,2-Difluoro-3-(2-methoxy-3-methylbutoxy)propan-1-amine (CAS No. 2138248-47-0)

2,2-Difluoro-3-(2-methoxy-3-methylbutoxy)propan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2138248-47-0, represents a unique molecular structure that combines fluorine substitution with complex aliphatic and aromatic functional groups. The presence of both fluorine atoms and multiple ether linkages contributes to its distinct chemical properties, making it a subject of interest for various applications in drug discovery and synthesis.

The molecular formula of this compound can be expressed as C₉H₁₉F₂O₃N, indicating a relatively large and structurally intricate molecule. The difluoro substitution at the 2-position of the propanamine backbone introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. In contrast, the (2-methoxy-3-methylbutoxy) side chain adds an additional layer of complexity, providing a flexible alkyl chain with methoxy and isobutoxy groups that can influence solubility and interactions with biological targets.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds due to their enhanced pharmacokinetic profiles. Fluorine atoms can improve the bioavailability of drugs by increasing their metabolic resistance and binding affinity to proteins. The compound in question, CAS No. 2138248-47-0, exemplifies this trend by incorporating two fluorine atoms into its structure. This modification not only enhances its stability but also allows for fine-tuning of its pharmacological properties through structural optimization.

The (2-methoxy-3-methylbutoxy) moiety further contributes to the compound's versatility. The methoxy group can serve as a hydrogen bond acceptor, improving interactions with biological receptors, while the isobutoxy group provides steric bulk that can modulate binding selectivity. Such structural features are critical in designing molecules that exhibit high efficacy with minimal off-target effects. The combination of these elements makes 2,2-Difluoro-3-(2-methoxy-3-methylbutoxy)propan-1-amine a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the potential of fluorinated amines in the development of novel therapeutic agents. Amines are fundamental pharmacophores in many drugs due to their ability to form hydrogen bonds and participate in ionic interactions with biological targets. By introducing fluorine atoms into amine structures, researchers can achieve greater control over solubility, permeability, and metabolic clearance. For instance, fluoroamine derivatives have shown promise in treating neurological disorders by enhancing blood-brain barrier penetration while maintaining therapeutic efficacy.

The specific structure of CAS No. 2138248-47-0 places it within a class of compounds that are being explored for their potential as intermediates in drug synthesis. The presence of both ether linkages and fluorine substituents suggests that this molecule could serve as a building block for more complex pharmacological entities. Researchers have been particularly interested in how such modifications affect molecular flexibility and electronic properties, which are key determinants of drug activity.

In addition to its pharmaceutical applications, this compound may find utility in materials science and agrochemical research. Fluorinated compounds are often employed in the development of advanced materials due to their unique electronic properties and stability under harsh conditions. While the primary focus has been on medicinal applications, the versatility of (2-methoxy-3-methylbutoxy)propanamine derivatives makes them attractive for other industrial uses as well.

The synthesis of such complex molecules requires careful consideration of reaction pathways and purification techniques to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal catalysis and flow chemistry, have been employed to streamline the production process. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is critical for achieving desired pharmacological outcomes.

The ongoing research into CAS No. 2138248-47-0 underscores its significance as a versatile intermediate in drug discovery. As our understanding of molecular interactions deepens, compounds like this one will continue to play a crucial role in developing next-generation therapeutics. The integration of fluorine chemistry with functionalized aliphatic chains offers exciting possibilities for designing drugs with improved efficacy and reduced side effects.

In conclusion,2,2-Difluoro-3-(2-methoxy-3-methylbutoxy)propan-1-amine represents a fascinating example of how structural modifications can enhance pharmaceutical properties. Its unique combination of fluorine substitution and complex ether linkages positions it as a valuable asset in medicinal chemistry research. As advancements continue to emerge from academic laboratories and pharmaceutical companies alike,this compound will undoubtedly contribute to future breakthroughs in drug development.